Cas no 258528-41-5 (1(2H)-Naphthalenone,5-amino-3,4-dihydro-8-methyl-)

1(2H)-Naphthalenone,5-amino-3,4-dihydro-8-methyl- structure
258528-41-5 structure
Product Name:1(2H)-Naphthalenone,5-amino-3,4-dihydro-8-methyl-
CAS No:258528-41-5
MF:C11H13NO
MW:175.227022886276
CID:247060
PubChem ID:14024372
Update Time:2025-04-19

1(2H)-Naphthalenone,5-amino-3,4-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,5-amino-3,4-dihydro-8-methyl-
    • 258528-41-5
    • IWIUOTRLBHTUGU-UHFFFAOYSA-N
    • 5-Amino-8-methyl-3,4-dihydronaphthalen-1(2H)-one
    • SCHEMBL7098070
    • 5-amino-8-methyl-1,2,3,4-tetrahydronaphthalen-1-one
    • 5-amino-8-methyltetralone
    • Inchi: 1S/C11H13NO/c1-7-5-6-9(12)8-3-2-4-10(13)11(7)8/h5-6H,2-4,12H2,1H3
    • InChI Key: IWIUOTRLBHTUGU-UHFFFAOYSA-N
    • SMILES: O=C1CCCC2C(=CC=C(C)C=21)N

Computed Properties

  • Exact Mass: 175.099714038g/mol
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 2.67740
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